Cas no 1805221-98-0 (2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid)

• Product Name: 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid
• CAS No: 1805221-98-0
• MF: C₇H₅F₂N₃O₄
• MW: 233.129108190536
• CID: 4855818
• Update Time: 2025-08-01

2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H5F2N3O4/c8-5(9)4-3(7(13)14)2(12(15)16)1-11-6(4)10/h1,5H,(H2,10,11)(H,13,14)
• InChI Key： HQFPMGZRUUUBLZ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1C(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 0.5
• Topological Polar Surface Area: 122

Additional information on 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid

2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid (CAS No. 1805221-98-0)

The compound 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid, identified by the CAS registry number 1805221-98-0, is a chemically synthesized organic compound with a complex structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, 4, and 5, including an amino group (-NH₂), a difluoromethyl group (-CHF₂), a nitro group (-NO₂), and a carboxylic acid group (-COOH). These functional groups confer unique chemical properties and reactivity to the molecule.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid. Researchers have explored various methodologies to optimize the synthesis process, including multi-component reactions and catalytic systems. These approaches aim to enhance yield, reduce reaction time, and minimize the use of hazardous reagents. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel route utilizing microwave-assisted synthesis to construct this compound with high efficiency.

The structural complexity of this compound makes it an attractive candidate for various applications. In the pharmaceutical industry, pyridine derivatives are often employed as scaffolds for drug development due to their ability to interact with biological targets such as enzymes and receptors. The presence of electron-withdrawing groups like the nitro and difluoromethyl groups enhances the molecule's potential for bioactivity. Recent studies have highlighted its potential as an inhibitor of certain kinase enzymes, which are implicated in cancer progression.

In addition to pharmaceutical applications, 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid has shown promise in agrochemical research. Its ability to modulate plant growth and stress responses has been explored in recent agricultural studies. The carboxylic acid group facilitates its interaction with soil components, making it a potential candidate for developing eco-friendly pesticides or growth regulators.

The environmental impact of this compound has also been a subject of interest. Researchers have investigated its biodegradation pathways under various conditions to assess its safety for ecological systems. Findings from these studies suggest that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in the environment.

From a toxicological perspective, recent studies have evaluated the acute and chronic toxicity profiles of 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid. These studies indicate that while the compound exhibits moderate toxicity at high doses, its toxicity profile is comparable to other chemicals in its class. Regulatory agencies have taken note of these findings and are considering additional safety assessments before approving its widespread use.

In conclusion, 2-Amino-3-(difluoromethyl)-5-nitropyridine-4-carboxylic acid (CAS No. 1805221-98-0) represents a versatile compound with significant potential across multiple industries. Its unique chemical structure and functional groups make it an intriguing subject for further research and development. As scientific advancements continue to unfold, this compound is likely to find new applications that leverage its distinctive properties.